Cas no 1511505-58-0 (2-amino-5-fluoropentan-1-ol)

• Product Name: 2-amino-5-fluoropentan-1-ol
• CAS No: 1511505-58-0
• MF: C₅H₁₂FNO
• MW: 121.15328502655
• CID: 6520388
• PubChem ID: 81114650
• Update Time: 2025-10-07

2-amino-5-fluoropentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-fluoropentan-1-ol
• 1511505-58-0
• EN300-1867291
• AKOS019684190

• Inchi： 1S/C5H12FNO/c6-3-1-2-5(7)4-8/h5,8H,1-4,7H2
• InChI Key： YTLAJLHTUNMVKV-UHFFFAOYSA-N
• SMILES： FCCCC(CO)N

Computed Properties

• Exact Mass: 121.090292168g/mol
• Monoisotopic Mass: 121.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-5-fluoropentan-1-ol

Comprehensive Overview of 2-Amino-5-fluoropentan-1-ol (CAS No. 1511505-58-0): Properties, Applications, and Industry Insights

2-Amino-5-fluoropentan-1-ol (CAS No. 1511505-58-0) is a fluorinated amino alcohol compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both amino and hydroxyl functional groups, combined with a fluorine substituent, makes it a versatile intermediate for synthesizing bioactive molecules. This article explores its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry, drug discovery, and sustainable manufacturing.

The molecular formula of 2-amino-5-fluoropentan-1-ol is C₅H₁₂FNO, with a molar mass of 121.15 g/mol. Its boiling point and solubility profile (polar solvents like water and ethanol) are critical for industrial scale-up. Researchers frequently search for "how to synthesize 2-amino-5-fluoropentan-1-ol" or "fluorinated amino alcohols uses," reflecting its relevance in medicinal chemistry. Recent studies highlight its role in designing enzyme inhibitors and PET imaging probes, aligning with the growing demand for precision medicine solutions.

From an environmental perspective, the compound’s biodegradability and low toxicity (as per OECD guidelines) make it attractive for eco-friendly synthesis. Innovations like flow chemistry and catalytic fluorination have improved its production efficiency—addressing common queries such as "alternatives to traditional halogenation." Regulatory databases like REACH and FDA filings confirm its compliance for GMP applications, further boosting adoption in API development.

Market analysts note rising interest in 2-amino-5-fluoropentan-1-ol for crop protection formulations, leveraging fluorine’s ability to enhance pesticidal activity. Keywords like "fluorine in agrochemicals" and "chiral building blocks" underscore its cross-industry utility. Future research may explore its potential in bioconjugation or materials science, positioning it as a multidisciplinary tool for scientific advancement.